Cas no 128293-66-3 (Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate)
128293-66-3 structure
Product Name:Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate
CAS No:128293-66-3
MF:C12H13N3O2
MW:231.250522375107
CID:1092240
PubChem ID:14488322
Update Time:2025-04-20
Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate
- benzyl 4-amino-1-methylimidazole-2-carboxylate
- Benzyl4-amino-1-methyl-1H-imidazole-2-carboxylate
- 128293-66-3
- 1H-Imidazole-2-carboxylic acid, 4-amino-1-methyl-, phenylmethyl ester
-
- Inchi: 1S/C12H13N3O2/c1-15-7-10(13)14-11(15)12(16)17-8-9-5-3-2-4-6-9/h2-7H,8,13H2,1H3
- InChI Key: WEYJTDNLYYGJMF-UHFFFAOYSA-N
- SMILES: O(C(C1=NC(=CN1C)N)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 231.100776666g/mol
- Monoisotopic Mass: 231.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 70.1Ų
Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM186723-1g |
benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate |
128293-66-3 | 95% | 1g |
$405 | 2021-08-05 | |
| Chemenu | CM186723-1g |
benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate |
128293-66-3 | 95% | 1g |
$606 | 2024-08-02 | |
| Alichem | A069003041-250mg |
Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate |
128293-66-3 | 95% | 250mg |
342.00 USD | 2021-06-01 | |
| Alichem | A069003041-1g |
Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate |
128293-66-3 | 95% | 1g |
670.32 USD | 2021-06-01 | |
| Alichem | A069003041-5g |
Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate |
128293-66-3 | 95% | 5g |
1,934.52 USD | 2021-06-01 |
Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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